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Compound of Interest

Compound Name: RMC-113

Cat. No.: B15607158 Get Quote

Essential Safety and Handling Guide for RMC-
113
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of

RMC-113, a potent PIP4K2C and PIKfyve inhibitor. Given the nature of this compound as a

highly potent and specific research chemical, adherence to strict safety protocols is paramount

to ensure personnel safety and prevent contamination. This document outlines essential

procedures for personal protective equipment, operational handling, and waste disposal.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is mandatory to minimize exposure risk when handling RMC-
113. The following table summarizes the recommended PPE for various laboratory activities.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b15607158?utm_src=pdf-interest
https://www.benchchem.com/product/b15607158?utm_src=pdf-body
https://www.benchchem.com/product/b15607158?utm_src=pdf-body
https://www.benchchem.com/product/b15607158?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15607158?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Activity Required Personal Protective Equipment

Weighing and Aliquoting (Solid Form)

- Nitrile Gloves (double-gloving recommended)-

Disposable Lab Coat- Safety Goggles with Side

Shields- Face Shield- Certified Chemical Fume

Hood

Solution Preparation and Handling

- Nitrile Gloves- Disposable Lab Coat- Safety

Goggles with Side Shields- Certified Chemical

Fume Hood

Cell Culture and In-Vitro Experiments - Nitrile Gloves- Lab Coat- Safety Glasses

Waste Disposal

- Heavy-duty Nitrile Gloves- Disposable Lab

Coat- Safety Goggles with Side Shields- Face

Shield

Operational Plan for Safe Handling
A systematic approach to handling RMC-113 from receipt to disposal is critical for maintaining a

safe laboratory environment.

Receiving and Inspection
Upon receipt, visually inspect the package for any signs of damage or leakage.

If the package is compromised, do not open it. Isolate the package in a chemical fume hood

and contact your institution's Environmental Health and Safety (EHS) department.

If the package is intact, verify that the contents match the order information.

Storage
Store RMC-113 in a cool, dry, and well-ventilated area, away from incompatible materials

such as strong oxidizing agents.

Keep the container tightly sealed to prevent contamination and degradation.

The storage area should be clearly labeled with appropriate hazard warnings.
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Preparation and Use
All handling of solid RMC-113 and preparation of stock solutions must be conducted in a

certified chemical fume hood to prevent inhalation of dust or aerosols.[1][2]

Before handling, ensure that all necessary PPE is correctly worn.

Use dedicated equipment (spatulas, weighing paper, etc.) for handling RMC-113 to prevent

cross-contamination.

When preparing solutions, add the solvent to the solid material slowly to avoid splashing.

Clearly label all solutions with the compound name, concentration, solvent, and date of

preparation.

Spill Management
In the event of a spill, immediately alert others in the vicinity and evacuate the area if

necessary.

For small spills, wear appropriate PPE and absorb the material with an inert absorbent

material (e.g., vermiculite, sand).

Collect the absorbed material into a sealed, labeled container for hazardous waste disposal.

Decontaminate the spill area with a suitable cleaning agent.

For large spills, contact your institution's EHS department immediately.

Disposal Plan
Proper disposal of RMC-113 and contaminated materials is crucial to prevent environmental

contamination and ensure regulatory compliance. All waste containing this potent compound

must be treated as hazardous chemical waste.[2][3]

Waste Segregation
Solid Waste: Collect all disposable items that have come into contact with RMC-113 (e.g.,

gloves, weighing paper, pipette tips) in a dedicated, clearly labeled, and sealed hazardous
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waste container.

Liquid Waste: Collect all solutions containing RMC-113 in a dedicated, leak-proof, and

clearly labeled hazardous waste container. Do not pour any solutions down the drain.

Sharps: Needles, syringes, or other sharps contaminated with RMC-113 must be disposed of

in a designated, puncture-resistant sharps container for hazardous chemical waste.

Container Labeling and Storage
All waste containers must be clearly labeled with "Hazardous Waste," the full chemical name

"RMC-113," and any other constituents (e.g., solvents).

Store waste containers in a designated, secure satellite accumulation area within the

laboratory, away from general work areas.

Final Disposal
Arrange for the pickup and disposal of hazardous waste through your institution's EHS

department or a licensed hazardous waste disposal contractor.

Follow all institutional, local, and national regulations for the disposal of hazardous chemical

waste.
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Caption: Logical workflow for the safe handling of RMC-113.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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